Cas no 1903838-63-0 ((3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid)

• Product Name: (3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid
• CAS No: 1903838-63-0
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 5654589
• PubChem ID: 105532614
• Update Time: 2025-06-08

(3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27739261
• 1903838-63-0
• rac-(3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylic acid
• 3,4-Furandicarboxylic acid, tetrahydro-, 3-methyl ester, (3R,4R)-rel-
• (3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid

• Inchi： 1S/C7H10O5/c1-11-7(10)5-3-12-2-4(5)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： BQVFQOJOFQKWBA-RFZPGFLSSA-N
• SMILES： O1C[C@@H](C(=O)O)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 174.05282342g/mol
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±42.0 °C(Predicted)
• pka: 3.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on (3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid

Comprehensive Overview of (3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid (CAS No. 1903838-63-0)

(3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid (CAS No. 1903838-63-0) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and fine chemical applications. This compound features a unique oxolane (tetrahydrofuran) ring structure, which is increasingly studied for its role in drug design and bioactive molecule synthesis. The methoxycarbonyl and carboxylic acid functional groups make it a versatile intermediate for further chemical modifications, particularly in asymmetric synthesis and peptidomimetics.

Recent trends in organic chemistry highlight the growing demand for chiral building blocks like (3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid. Researchers are actively exploring its utility in stereoselective reactions, where the (3S,4S) configuration ensures high enantiomeric purity—a critical factor in developing APIs (Active Pharmaceutical Ingredients). Its CAS No. 1903838-63-0 is frequently queried in scientific databases, reflecting interest in its physicochemical properties, such as solubility, stability, and reactivity under various conditions.

One of the most searched questions related to this compound is: "How is (3S,4S)-4-(methoxycarbonyl)oxolane-3-carboxylic acid synthesized?" The answer lies in multi-step organic transformations, often starting from furan derivatives or via asymmetric hydrogenation of precursor molecules. Another hot topic is its application in green chemistry, where solvent-free or catalytic methods are employed to enhance sustainability. These aspects align with the broader industry shift toward eco-friendly synthesis.

From a regulatory perspective, CAS No. 1903838-63-0 is not classified as hazardous, making it suitable for laboratory and industrial use without stringent restrictions. However, proper handling protocols are recommended due to its carboxylic acid moiety, which may cause mild irritation. Analytical techniques like HPLC, NMR, and mass spectrometry are typically used for quality control, ensuring compliance with pharmacopeial standards.

In the context of drug discovery, this compound’s rigid oxolane scaffold is valued for mimicking peptide backbones, a strategy employed in protease inhibitor development. Its methoxycarbonyl group also serves as a protective or modifiable handle for further derivatization. Such features explain its inclusion in patent filings for antiviral and anti-inflammatory agents, resonating with current healthcare priorities.

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